molecular formula C6H11N3O2 B8527789 3-(2-methoxypropan-2-yl)-1H-1,2,4-triazol-5(4H)-one

3-(2-methoxypropan-2-yl)-1H-1,2,4-triazol-5(4H)-one

Cat. No.: B8527789
M. Wt: 157.17 g/mol
InChI Key: NTIOLDZIKOJQCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-methoxypropan-2-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C6H11N3O2 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H11N3O2

Molecular Weight

157.17 g/mol

IUPAC Name

3-(2-methoxypropan-2-yl)-1,4-dihydro-1,2,4-triazol-5-one

InChI

InChI=1S/C6H11N3O2/c1-6(2,11-3)4-7-5(10)9-8-4/h1-3H3,(H2,7,8,9,10)

InChI Key

NTIOLDZIKOJQCC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=NNC(=O)N1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methoxyisobutyric acid (0.50 g, 4.23 mmol) was dissolved in MeCN (8.5 mL). 1H-Benzo[d][1,2,3]triazol-1-ol (20% hydrate) (0.65 g, 4.23 mmol) and N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (0.81 g, 4.23 mmol) were added and the mixture was stirred at RT for 2 h. Semicarbazide hydrochloride (0.47 g, 4.23 mmol) was added and the mixture was stirred for an additional 12 h. Organic solvent was removed in vacuo and the residue was suspended in water (85 mL). Potassium hydroxide (0.48 g, 8.5 mmol) was added and the mixture was stirred at RT until complete dissolution of solids. The mixture was then stirred at 100° C. for 12 h and then allowed to cool to RT. The solution was saturated with solid NH4Cl and extracted with EtOAc (8×50 mL). The combined organics were dried (Na2SO4) and concentrated in vacuo to afford 3-(2-methoxypropan-2-yl)-1H-1,2,4-triazol-5(4H)-one (0.35 g, 52.6%) as an amorphous solid. 1H NMR (400 MHz, DMSO-d6): δ 11.44 (s, 1H), 11.28 (s, 1H), 2.96 (s, 3H), 1.36 (s, 6H).
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
8.5 mL
Type
solvent
Reaction Step One
Quantity
0.65 g
Type
reactant
Reaction Step Two
Quantity
0.81 g
Type
reactant
Reaction Step Two
Quantity
0.47 g
Type
reactant
Reaction Step Three
Quantity
0.48 g
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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